Cas no 1346707-93-4 (2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, featuring a pentan-3-yloxy substituent at the 2-position and a pinacol boronate group at the 4-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures with high selectivity. The pinacol boronate moiety enhances stability and handling under ambient conditions, while the ether linkage provides tunable solubility for diverse reaction conditions. Its well-defined reactivity profile makes it valuable for pharmaceutical and materials science applications, particularly in constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its boronic ester functionality.

2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

1346707-93-4 structure

Product Name:2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:1346707-93-4

MF:C₁₆H₂₆BNO₃

MW:291.193544864655

CID:1033934

PubChem ID:71303092

Update Time:2025-05-20

2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-pentan-3-yloxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- DB-239171
- 1346707-93-4
- DTXSID70744823
- 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2-(pentan-3-yloxy)pyridine
- 2-[(Pentan-3-yl)oxy]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- Inchi： 1S/C16H26BNO3/c1-7-13(8-2)19-14-11-12(9-10-18-14)17-20-15(3,4)16(5,6)21-17/h9-11,13H,7-8H2,1-6H3
- InChI Key： KZFWSXPJHFADOC-UHFFFAOYSA-N
- SMILES： O1B(C2C=CN=C(C=2)OC(CC)CC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 291.2005739g/mol
Monoisotopic Mass: 291.2005739g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.6Å²

2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM135079-1g	2-(pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1346707-93-4	95%	1g	$561	2023-02-18
Alichem	A029194318-1g	2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1346707-93-4	95%	1g	$500.00	2022-04-03

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Additional information on 2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to CAS No. 1346707-93-4: 2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

The compound CAS No. 1346707-93-4, known as 2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a boron-containing dioxaborolane moiety and a pentanoyloxy group. The combination of these functional groups makes it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of dioxaborolane-containing compounds in modern organic synthesis. The presence of the dioxaborolane group in CAS No. 1346707-93-4 allows for efficient Suzuki-Miyaura cross-coupling reactions, a widely used method in the construction of complex molecular architectures. This property has made the compound a valuable intermediate in the synthesis of biologically active molecules and advanced materials.

The pentanoyloxy group attached to the pyridine ring introduces additional functionality to the molecule. This group can participate in various reactions such as esterifications or nucleophilic substitutions, offering chemists a high degree of flexibility in designing synthetic pathways. Moreover, the steric and electronic effects introduced by this substituent can influence the reactivity and selectivity of the compound in different reaction conditions.

In terms of applications, CAS No. 1346707-93-4 has shown promise in the field of medicinal chemistry. Its ability to act as a boron-based linker makes it an attractive candidate for use in drug delivery systems and targeted therapies. Recent research has also explored its potential as a precursor for constructing heterocyclic frameworks with enhanced pharmacokinetic properties.

The synthesis of 2-(Pentan-3-yloxy)-4-(dioxaborolan...